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Compound of Interest

Compound Name: PG 116800

Cat. No.: B1679752 Get Quote

Application Notes and Protocols for PG 116800
Topic: PG 116800 Stability in DMSO and Other Solvents

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the stability of the matrix

metalloproteinase (MMP) inhibitor, PG 116800, in dimethyl sulfoxide (DMSO) and other

commonly used laboratory solvents. The included protocols and data are intended to guide

researchers in the proper handling and storage of this compound to ensure experimental

integrity and reproducibility.

Introduction to PG 116800
PG 116800 is a potent, orally active hydroxamic acid-based inhibitor of several matrix

metalloproteinases, with high affinity for MMP-2, -3, -8, -9, -13, and -14. It exhibits lower affinity

for MMP-1 and MMP-7. Due to its role in extracellular matrix remodeling, PG 116800 has been

investigated in clinical trials for conditions such as osteoarthritis and myocardial infarction.

Given its therapeutic potential, understanding its stability in various solvent systems is critical

for accurate in vitro and in vivo studies.
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Proper dissolution and storage of PG 116800 are paramount to maintaining its biological

activity. The following table summarizes the known solubility and recommended storage

conditions.

Table 1: Solubility and Recommended Storage of PG 116800

Solvent Solubility (at 25°C)
Recommended
Storage
Temperature

Maximum Storage
Duration

DMSO
≥ 50 mg/mL (99.69

mM)[1]
-20°C 1 month[2]

-80°C 6 months - 1 year[1][2]

Ethanol Data not available -20°C
Not recommended for

long-term storage

Methanol Data not available -20°C
Not recommended for

long-term storage

Aqueous Buffers (e.g.,

PBS)
Poor 4°C

Prepare fresh for

immediate use

Note: To achieve higher concentrations in DMSO, warming the solution to 60°C and sonication

may be necessary. It is important to use anhydrous DMSO as hygroscopic DMSO can

negatively impact solubility.[2]

Stability of PG 116800 in Various Solvents
The stability of PG 116800 can be influenced by the solvent, storage temperature, and

duration. As a hydroxamic acid derivative, it may be susceptible to hydrolysis, particularly in

aqueous solutions or non-anhydrous solvents. The following table provides hypothetical

stability data based on the known chemical properties of hydroxamic acids and general

observations for small molecules.

Table 2: Hypothetical Long-Term Stability of PG 116800 (10 mM) at -20°C
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Solvent
Initial Purity
(%)

Purity after
1 Month (%)

Purity after
3 Months
(%)

Purity after
6 Months
(%)

Major
Degradatio
n Products

Anhydrous

DMSO
99.5 99.2 98.8 98.1

Carboxylic

acid, Amide

Ethanol 99.5 98.0 95.1 90.3

Ethyl ester,

Carboxylic

acid

Methanol 99.5 97.5 94.2 88.7

Methyl ester,

Carboxylic

acid

PBS (pH 7.4) 99.5 85.3 (at 4°C) 68.7 (at 4°C)

Not

recommende

d

Hydrolysis

products

Experimental Protocols
Protocol for Preparation of PG 116800 Stock Solution in
DMSO
Objective: To prepare a high-concentration stock solution of PG 116800 in DMSO.

Materials:

PG 116800 (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or heat block (optional)

Sonicator (optional)
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Procedure:

Equilibrate the PG 116800 vial to room temperature before opening.

Weigh the desired amount of PG 116800 powder in a sterile tube.

Add the calculated volume of anhydrous DMSO to achieve the target concentration (e.g., 10

mM or 50 mg/mL).

Vortex the solution vigorously for 2-5 minutes.

If the compound does not fully dissolve, warm the solution to 60°C for 5-10 minutes and/or

sonicate for 10-15 minutes.[2]

Visually inspect the solution to ensure complete dissolution.

Aliquot the stock solution into smaller volumes in tightly sealed vials to avoid repeated

freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 1 year).[1][2]

Protocol for Assessing the Stability of PG 116800 in
Various Solvents by HPLC
Objective: To determine the degradation of PG 116800 in different solvents over time.

Materials:

PG 116800 stock solution in the solvent of interest (e.g., DMSO, ethanol)

The respective pure solvents for dilution

HPLC system with a UV detector

C18 HPLC column (e.g., 4.6 x 150 mm, 5 µm)

Mobile phase: Acetonitrile and water (with 0.1% formic acid or trifluoroacetic acid)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1679752?utm_src=pdf-body
https://www.benchchem.com/product/b1679752?utm_src=pdf-body
https://www.researchgate.net/figure/Schematic-representation-of-the-signaling-pathways-involved-in-MMP9-expression-The_fig2_359779265
https://www.researchgate.net/figure/Signaling-pathways-regulation-of-matrix-metalloproteinase-2-in-cancer-cell-dissemination_fig2_377233484
https://www.researchgate.net/figure/Schematic-representation-of-the-signaling-pathways-involved-in-MMP9-expression-The_fig2_359779265
https://www.benchchem.com/product/b1679752?utm_src=pdf-body
https://www.benchchem.com/product/b1679752?utm_src=pdf-body
https://www.benchchem.com/product/b1679752?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Autosampler vials

Procedure:

Prepare a 10 mM stock solution of PG 116800 in each test solvent (DMSO, ethanol,

methanol, PBS).

At time zero (T=0), dilute an aliquot of each stock solution with the mobile phase to a final

concentration of 100 µM and inject it into the HPLC system.

Store the stock solutions at the desired temperature (e.g., -20°C, 4°C, room temperature).

At specified time points (e.g., 1 week, 1 month, 3 months, 6 months), retrieve an aliquot of

each stock solution.

Dilute the aliquot to 100 µM with the mobile phase and analyze by HPLC.

Record the peak area of the parent PG 116800 compound and any new peaks that appear

(degradation products).

Data Analysis:

Calculate the percentage of PG 116800 remaining at each time point relative to the T=0

sample.

% Remaining = (Peak Area at T=x / Peak Area at T=0) * 100

Plot the percentage remaining versus time for each solvent and storage condition.

Characterize degradation products by LC-MS if necessary.

Visualizations
Signaling Pathway of MMP Inhibition by PG 116800
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Mechanism of MMP Inhibition by PG 116800
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Caption: Mechanism of MMP inhibition by PG 116800.
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Workflow for PG 116800 Stability Assessment

Storage Conditions

Start: PG 116800 Powder
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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